Boric acid, sodium salt

Specification

• CAS No.: 1333-73-9
• Molecular Formula: B4Na2O7; Na2B4O7
• Molecular Weight: 201.2 g/mol
• IUPAC Name: disodium;3,7-dioxido-2,4,6,8,9-pentaoxa-1,3,5,7-tetraborabicyclo[3.3.1]nonane
• Standard InChI: InChI=1S/B4O7.2Na/c5-1-7-3-9-2(6)10-4(8-1)11-3;;/q-2;2*+1
• Standard InChI Key: UQGFMSUEHSUPRD-UHFFFAOYSA-N
• SMILES: B([O-])([O-])[O-].[Na+].[Na+].[Na+]
• Canonical SMILES: B1(OB2OB(OB(O1)O2)[O-])[O-].[Na+].[Na+]
• Boiling Point: 1,575 °C (decomposes); 2867 °F (decomposes); 2867 °F (Decomposes)
• Colorform: Colorless glassy solid; hygroscopic; Light grey, vitreous granules; White to gray powder; becomes opaque on exposure to ai
• Melting Point: Between 171 °C and 175 °C with decomposition; 743 °C; 742 °C; 1366 °F

Introduction

Boric acid, sodium salt, commonly known as sodium borate or trisodium borate, is a chemical compound composed of boron, oxygen, and sodium. Its molecular formula is Na$_3$BO$_3$ or (Na$^+$)$_3$[BO$_3$]$^{3-}$. This compound is widely used in various industrial and household applications due to its antiseptic and insecticidal properties.

Physical Description

• Appearance: Colorless crystals or white powder.

• Solubility: Highly soluble in water.

• Molecular Weight: Approximately 127.78 g/mol.

Industrial Production Methods

Industrial production often involves extracting borate minerals like borax (sodium tetraborate decahydrate), dissolving them in water, treating with mineral acids to produce boric acid, which is then neutralized with sodium hydroxide to form sodium borate.

Uses

Boric acid, sodium salt has diverse applications:

Industry/Application	Use
Adhesives & Sealants	Chemical additive for improving bonding properties
Petroleum Production	Processing aid for drilling fluids
Personal Care Products	Ingredient in some cosmetics due to its antiseptic properties

Toxicity Studies

Boric acid itself has shown toxicity effects at high doses:

• In animal studies (rats), high doses led to body weight loss and organ damage (kidneys and testes).

• The U.S. EPA classifies boric acid as "not likely carcinogenic" but notes reproductive toxicity concerns for both boric acid and its salts.

Regulatory Status

The European Chemicals Agency lists it under reproductive toxicity category 1B due to potential harm during pregnancy. It also poses risks of eye irritation and aquatic chronic hazards.

Endpoint	NOAEL/LOAEL
Chronic Toxicity	Not determined
Subchronic Toxicity	NOAEL = 4.1 mg/kg/day males
-	- LOAEL = 32 mg/kg/day males